2-{[(4-Methoxyphenyl)methyl]amino}-2-methylpropanenitrile

• IUPAC Name: 2-[(4-methoxyphenyl)methylamino]-2-methylpropanenitrile
• InChI: InChI=1S/C12H16N2O/c1-12(2,9-13)14-8-10-4-6-11(15-3)7-5-10/h4-7,14H,8H2,1-3H3
• InChI Key: XUVWKFPOLSTBFK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)NCC1=CC=C(C=C1)OC
• Molecular Formula: C12H16N2O
• DSSTOX Substance ID: DTXSID40497753
• Molecular Weight: 204.27 g/mol
• CAS No.: 68220-83-7

Description

“2-{[(4-Methoxyphenyl)methyl]amino}-2-methylpropanenitrile” is a chemical compound with the CAS Number: 68220-83-7. It has a molecular weight of 204.27. The IUPAC name for this compound is 2-[(4-methoxybenzyl)amino]-2-methylpropanenitrile.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H16N2O/c1-12(2,9-13)14-8-10-4-6-11(15-3)7-5-10/h4-7,14H,8H2,1-3H3. This indicates that the compound has a carbon backbone with a methoxy group and an amino group attached to it.

Physical And Chemical Properties Analysis

The compound has a melting point range of 67 - 70 degrees Celsius. It is a solid at room temperature.

Scientific Research Applications

Photopolymerization Applications

Research has explored the use of derivatives of 2-{[(4-Methoxyphenyl)methyl]amino}-2-methylpropanenitrile in photopolymerization processes. A study introduced a novel compound for nitroxide-mediated photopolymerization (NMP2), demonstrating its efficiency in initiating polymerization under UV irradiation, highlighting its potential in materials science and engineering applications (Guillaneuf et al., 2010).

Synthetic Methodologies

Several studies have focused on the synthesis and characterization of compounds involving this compound or its structural motifs. For example, innovative methods for synthesizing dihydropyrano[2,3-c]pyrazoles using green chemistry principles have been reported, showcasing the compound's role in facilitating environmentally friendly chemical reactions (Zolfigol et al., 2013).

Medicinal Chemistry Applications

While excluding direct information related to drug use, dosage, and side effects, the chemical framework of this compound has been implicated in studies exploring its potential biomedical applications. This includes research into antimicrobial activities, where derivatives have been synthesized and tested against various microorganisms, indicating the compound's relevance in developing new antimicrobial agents (Guna et al., 2015).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause harm if swallowed, in contact with skin, or if inhaled. The hazard statements associated with this compound are H302, H312, and H332.

Future Directions

The compound “2-{[(4-Methoxyphenyl)methyl]amino}-2-methylpropanenitrile” is a versatile material used in scientific research. Its unique properties make it valuable for various applications, including pharmaceutical synthesis and organic chemistry studies. Secondary amines like this one form the constituents of many pharmaceuticals and agrochemicals, indicating potential future directions for research and development.